Cas no 1823374-96-4 (Ethyl 5,6,7,8-tetrahydro-1,8-naphthyridine-2-carboxylate)

• Product Name: Ethyl 5,6,7,8-tetrahydro-1,8-naphthyridine-2-carboxylate
• CAS No: 1823374-96-4
• MF: C₁₁H₁₄N₂O₂
• MW: 206.241062641144
• MDL: MFCD26143149
• CID: 5606182
• PubChem ID: 130114309
• Update Time: 2025-06-12

Ethyl 5,6,7,8-tetrahydro-1,8-naphthyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-9800773
• ethyl 5,6,7,8-tetrahydro-1,8-naphthyridine-2-carboxylate
• 1823374-96-4
• Ethyl 5,6,7,8-tetrahydro-1,8-naphthyridine-2-carboxylate

• MDL： MFCD26143149
• Inchi： 1S/C11H14N2O2/c1-2-15-11(14)9-6-5-8-4-3-7-12-10(8)13-9/h5-6H,2-4,7H2,1H3,(H,12,13)
• InChI Key： NWEACRNYDGHILW-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=CC=C2C(=N1)NCCC2)=O

Computed Properties

• Exact Mass: 206.105527694g/mol
• Monoisotopic Mass: 206.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 51.2Ų

Additional information on Ethyl 5,6,7,8-tetrahydro-1,8-naphthyridine-2-carboxylate

Comprehensive Overview of Ethyl 5,6,7,8-tetrahydro-1,8-naphthyridine-2-carboxylate (CAS 1823374-96-4)

Ethyl 5,6,7,8-tetrahydro-1,8-naphthyridine-2-carboxylate (CAS 1823374-96-4) is a heterocyclic compound with significant potential in pharmaceutical and agrochemical research. This ester derivative of 1,8-naphthyridine has garnered attention due to its unique structural features, which make it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly exploring its applications in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

The compound's molecular framework combines a tetrahydro-1,8-naphthyridine core with an ethyl ester moiety, offering versatile reactivity for further functionalization. Its CAS number 1823374-96-4 serves as a unique identifier in chemical databases, ensuring accurate tracking in regulatory and research contexts. Recent studies highlight its role in modulating biological pathways, aligning with the growing demand for novel small-molecule therapeutics in precision medicine.

In the context of current trends, Ethyl 5,6,7,8-tetrahydro-1,8-naphthyridine-2-carboxylate intersects with several high-interest topics in chemistry and life sciences. For instance, its potential as a building block for PROTACs (Proteolysis Targeting Chimeras) has been discussed in recent literature, addressing the pharmaceutical industry's focus on targeted protein degradation. Additionally, its structural similarity to quinoline derivatives makes it relevant to research on antimalarial and antiviral compounds, reflecting global health priorities.

From a synthetic chemistry perspective, the compound's ethyl carboxylate group provides an accessible handle for nucleophilic substitution or reduction reactions, enabling diverse derivatization strategies. This adaptability answers frequent search queries about "modifiable heterocyclic scaffolds" and "ester-containing drug precursors." Laboratories optimizing green chemistry protocols have also investigated solvent-free methods for its preparation, responding to environmental concerns in chemical manufacturing.

The physicochemical properties of CAS 1823374-96-4, including its solubility profile and stability characteristics, are frequently documented in technical datasheets. These parameters are critical for researchers investigating "structure-activity relationships" or "formulation development," common search terms in medicinal chemistry forums. Analytical methods such as HPLC purity assessment and NMR characterization for this compound are well-established, providing reliable quality control benchmarks.

Emerging applications of 5,6,7,8-tetrahydro-1,8-naphthyridine derivatives in material science have expanded the compound's relevance beyond life sciences. Its π-conjugated system shows promise in organic electronics, connecting to trending searches about "organic semiconductor precursors." Patent analyses reveal growing industrial interest, with filings covering its use in photovoltaic materials and light-emitting diodes (LEDs).

Safety assessments of Ethyl 5,6,7,8-tetrahydro-1,8-naphthyridine-2-carboxylate indicate standard laboratory handling precautions, addressing common queries about "heterocyclic compound safety profiles." While not classified as hazardous under major regulatory systems, proper personal protective equipment (PPE) is recommended during manipulation, in line with general organic chemistry best practices.

The commercial availability of CAS 1823374-96-4 through specialty chemical suppliers facilitates research access, with purity grades typically ranging from 95% to 98%. This availability supports its growing utilization in high-throughput screening libraries, a topic frequently searched in connection with "drug discovery compound collections." Storage recommendations generally suggest protection from moisture at ambient temperature.

Future research directions for this compound may explore its potential in metal-organic frameworks (MOFs) or as a ligand in catalytic systems, areas generating substantial academic interest. The continued elucidation of its pharmacophore features will likely drive innovation in structure-based drug design, particularly for targets requiring rigid, nitrogen-containing scaffolds.